Cas no 54928-04-0 (Jatamansic acid)

Jatamansic acid structure
Jatamansic acid structure
Product name:Jatamansic acid
CAS No:54928-04-0
MF:C15H22O2
MW:234.333984851837
CID:2008117

Jatamansic acid Chemical and Physical Properties

Names and Identifiers

    • Jatamansic acid
    • 4-Azulenecarboxylic acid, 1,2,3,3a,8,8a-hexahydro-1-methyl-7-(1-methylethyl)-, (1R,3aS,8aR)-rel-(-)-
    • Inchi: 1S/C15H22O2/c1-9(2)11-5-7-13(15(16)17)12-6-4-10(3)14(12)8-11/h5,7,9-10,12,14H,4,6,8H2,1-3H3,(H,16,17)
    • InChI Key: BYNOGUXCVFZVPZ-UHFFFAOYSA-N
    • SMILES: CC(C1CC2C(CCC2C)C(C(=O)O)=CC=1)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • XLogP3: 4.409

Experimental Properties

  • Density: 1.039±0.06 g/cm3(Predicted)
  • Melting Point: 233-235 °C
  • Boiling Point: 363.2±11.0 °C(Predicted)
  • pka: 4.74±0.40(Predicted)

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